Bis(2-diphenylphosphinoethyl)phenylphosphine
Overview
Description
“Bis(2-diphenylphosphinoethyl)phenylphosphine” is an organophosphorus compound with the formula [Ph 2 PCH 2 CH 2] 2 PPh (Ph = C 6 H 5). It is an air-sensitive white solid that functions as tridentate ligands in coordination and organometallic chemistry .
Synthesis Analysis
The compound is prepared by the free-radical-catalysed addition of phenylphosphine to vinyldiphenylphosphine .Molecular Structure Analysis
The molecular formula of the compound is C34H33P3. It has a molecular weight of 534.56 g/mol . The SMILES string representation is C (CP (C1=CC=CC=C1)C1=CC=CC=C1)P (CCP (C1=CC=CC=C1)C1=CC=CC=C1)C1=CC=CC=C1 .Chemical Reactions Analysis
This compound is suitable for various types of reactions including Buchwald-Hartwig Cross Coupling Reaction, Heck Reaction, Hiyama Coupling, Negishi Coupling, Sonogashira Coupling, Stille Coupling, and Suzuki-Miyaura Coupling .Physical And Chemical Properties Analysis
The compound is a white solid. It has a melting point of 121-126 °C . It has a boiling point of 645.4±40.0 °C at 760 mmHg . It is insoluble in water .Scientific Research Applications
Organometallic Chemistry
Bis(2-diphenylphosphinoethyl)phenylphosphine is an organophosphorus compound that functions as a tridentate ligand in coordination and organometallic chemistry . It can bind to an octahedral metal center to give either facial or meridional isomers .
Ligand for Cross-Coupling Reactions
This compound is suitable for various cross-coupling reactions. It has been used in Buchwald-Hartwig Cross Coupling Reaction, Hiyama Coupling, Sonogashira Coupling, Suzuki-Miyaura Coupling, Heck Reaction, Stille Coupling, and Negishi Coupling .
Ligand for Square Planar Complexes
Some derivatives of Bis(2-diphenylphosphinoethyl)phenylphosphine are square planar complexes of the type [MX (triphos)] + (M = Ni, Pd, Pt; X = halide) .
Synthesis of Polytertiary Phosphines
It is prepared by the free-radical-catalysed addition of phenylphosphine to vinyldiphenylphosphine .
Material Science
In the field of material science, this compound can be used in the synthesis of new materials due to its ability to form complexes with various metals .
Chemical Synthesis
Bis(2-diphenylphosphinoethyl)phenylphosphine can be used as a reagent in the synthesis of other chemical compounds .
Mechanism of Action
Bis(2-diphenylphosphinoethyl)phenylphosphine, also known as ((Phenylphosphinediyl)bis(ethane-2,1-diyl))bis(diphenylphosphine), is an organophosphorus compound that plays a significant role in coordination and organometallic chemistry .
Target of Action
The primary targets of this compound are metal centers in various chemical reactions. It functions as a tridentate ligand, meaning it can bind to a metal center through three donor atoms .
Mode of Action
The compound interacts with its targets by binding to an octahedral metal center, giving either facial or meridional isomers . This interaction facilitates various types of coupling reactions, including Buchwald-Hartwig, Heck, Hiyama, Negishi, Sonogashira, Stille, and Suzuki-Miyaura Coupling .
Biochemical Pathways
Its role as a ligand in various coupling reactions suggests that it may influence a wide range of biochemical processes, particularly those involving metal catalysts .
Result of Action
The result of the compound’s action is the facilitation of various types of coupling reactions . These reactions are crucial in the synthesis of complex organic compounds, contributing to advancements in fields like pharmaceuticals and materials science.
Safety and Hazards
Future Directions
properties
IUPAC Name |
bis(2-diphenylphosphanylethyl)-phenylphosphane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C34H33P3/c1-6-16-30(17-7-1)35(26-28-36(31-18-8-2-9-19-31)32-20-10-3-11-21-32)27-29-37(33-22-12-4-13-23-33)34-24-14-5-15-25-34/h1-25H,26-29H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AXVOAMVQOCBPQT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)P(CCP(C2=CC=CC=C2)C3=CC=CC=C3)CCP(C4=CC=CC=C4)C5=CC=CC=C5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C34H33P3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70178220 |
Source
|
| Record name | Bis[2-(diphenylphosphino)ethyl]phenylphosphine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70178220 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
534.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Bis(2-diphenylphosphinoethyl)phenylphosphine | |
CAS RN |
23582-02-7 |
Source
|
| Record name | Triphos | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=23582-02-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Bis(2-(diphenylphosphino)ethyl)phenylphosphine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0023582027 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 23582-02-7 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=164873 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Bis[2-(diphenylphosphino)ethyl]phenylphosphine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70178220 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Bis[2-(diphenylphosphino)ethyl]phenylphosphine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.041.579 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | BIS(2-(DIPHENYLPHOSPHINO)ETHYL)PHENYLPHOSPHINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/RL599PNU27 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of Bis(2-diphenylphosphinoethyl)phenylphosphine?
A1: Bis(2-diphenylphosphinoethyl)phenylphosphine, also known as Triphos, has the molecular formula C34H33P3 and a molecular weight of 546.58 g/mol.
Q2: How does Triphos coordinate to metal centers?
A2: Triphos acts as a tridentate ligand, meaning it can bind to a metal center through all three phosphorus atoms. This can lead to the formation of stable metal complexes with various geometries, often distorted square planar or octahedral. [, , , , , , ]
Q3: What are the characteristic spectroscopic features of Triphos complexes?
A3: Triphos complexes can be characterized by various spectroscopic techniques:
- 31P NMR: Provides valuable information about the coordination environment of the phosphorus atoms in Triphos complexes. The chemical shifts and coupling constants can help determine the geometry and isomerism within the complexes. [, , , ]
- IR Spectroscopy: Can identify the presence of specific functional groups within the Triphos ligand and in the coordinated molecules, such as carbonyl ligands (CO) in metal carbonyl complexes. [, , , ]
- UV-Vis Spectroscopy: Useful for investigating the electronic structure of Triphos complexes, particularly transitions involving metal-ligand interactions. [, , ]
Q4: Can Triphos act as a hemilabile ligand?
A4: Yes, research suggests that Triphos can exhibit hemilabile behavior, meaning one or more of the phosphorus arms can temporarily detach and reattach to the metal center in solution. This has been observed in iron(II) complexes where the Fe-S bond in a six-membered ring formed by one of the Triphos arms is significantly longer, suggesting weaker coordination. []
Q5: What types of catalytic reactions is Triphos known to participate in?
A5: Triphos, due to its ability to stabilize various metal centers and its flexible coordination modes, has found applications in several catalytic reactions:
- Proton Reduction Catalysis: Triphos-containing diiron complexes have been investigated as catalysts for proton reduction, mimicking the activity of [FeFe]-hydrogenases. [, ]
- Aldehyde Decarbonylation: Rhodium(I) complexes incorporating Triphos have shown effectiveness in catalyzing the decarbonylation of primary and aryl aldehydes under mild conditions. []
- Amine-Borane Dehydrogenation: Iron(II) complexes of Triphos demonstrate potential as robust precatalysts in amine-borane dehydrogenation reactions. []
- Transfer Hydrogenation: Nickel carbene complexes supported by Triphos exhibit activity in the transfer hydrogenation of ketones. []
Q6: How does the structure of the Triphos ligand influence its catalytic activity?
A6: The flexible structure of Triphos allows it to adapt to different coordination geometries and accommodate various substrates at the metal center. The three phosphorus atoms can create a sterically demanding environment, influencing the selectivity of the catalytic reaction. [, , ]
Q7: Has Triphos been used to support the synthesis of higher-nuclearity clusters?
A7: Yes, researchers have utilized the bridging capabilities of Triphos to link small cluster units, like ClCCo3(CO)9, forming higher-nuclearity clusters. The resulting clusters were characterized by X-ray crystallography, revealing the bridging mode of Triphos and the spatial arrangement of the cluster units. []
Q8: Are there examples of Triphos complexes exhibiting luminescence?
A8: Yes, several gold(I) complexes incorporating Triphos and bridging diethyldithiocarbamate (Et2dtc) ligands display intense photoluminescence in the solid state. Interestingly, some of these complexes exhibit luminescence thermochromism, meaning their emission color changes with temperature. []
Q9: Have computational methods been employed to study Triphos and its complexes?
A9: Yes, computational studies, such as Density Functional Theory (DFT), have been instrumental in understanding various aspects of Triphos chemistry:
- Isomer Stability: DFT calculations have been used to rationalize the relative energies and stabilities of different isomers observed in Triphos complexes. [, ]
- Electronic Structure Analysis: Computational methods help analyze the electronic structure of Triphos complexes, providing insights into metal-ligand interactions and their influence on spectroscopic properties and reactivity. [, , ]
- Mechanistic Insights: DFT calculations can help elucidate reaction mechanisms involving Triphos complexes, providing information about transition states and intermediates. []
Q10: What is known about the stability of Triphos and its complexes?
A10: Triphos is a relatively air-stable ligand, but its complexes can have varying stability depending on the metal center and other ligands present. Some complexes are stable in air, while others are sensitive to air and moisture and require handling under inert atmosphere. [, , ]
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